Cas no 73657-24-6 ((1R,2S)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-amine hydrochloride)

• Product Name: (1R,2S)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-amine hydrochloride
• CAS No: 73657-24-6
• MF: C₁₀H₂₀ClN
• MW: 189.72550201416
• CID: 553656
• PubChem ID: 46738179
• Update Time: 2025-04-19

(1R,2S)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-amine hydrochloride
• (1R,2S)-1,7,7-Trimethyl-bicyclo[2.2.1]hept-2-ylamine hydrochloride
• (3S,4R)-4,7,7-trimethylbicyclo[2.2.1]heptan-3-amine,hydrochloride
• Bicyclo[2.2.1]heptan-2-amine,1,7,7-trimethyl-, hydrochloride (1:1), (1R,2S,4R)-
• (+)-bornylammonium chloride
• (+)-endo-bornylamine hydrochloride
• (1R)-(+)-bornylamine hydrochloride
• (1R)-Bornylamin,Hydrochlorid
• (1R,2S)-Bornylamine HCl
• AKOS015844267
• (1R,2S)-(+)-bornylamine HCl
• Q-102387
• (1R,2S)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-aminehydrochloride
• (1R,2S)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-amine;hydrochloride
• A9492
• (1R,2S)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-amine--hydrogen chloride (1/1)
• AKOS006344551
• 73657-24-6
• DTXSID90674239
• DB-031861

• Inchi： 1S/C10H19N.ClH/c1-9(2)7-4-5-10(9,3)8(11)6-7;/h7-8H,4-6,11H2,1-3H3;1H/t7?,8-,10-;/m0./s1
• InChI Key： XVVITZVHMWAHIG-LEFOPYBQSA-N
• SMILES： Cl.N[C@H]1CC2CC[C@]1(C)C2(C)C

Computed Properties

• Exact Mass: 189.12800
• Monoisotopic Mass: 189.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Boiling Point: 228.7°C at 760 mmHg
• Flash Point: 92.1°C
• PSA: 26.02000
• LogP: 3.66220